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Compound of Interest

Compound Name: 4,4-Dimethylazetidin-2-one

CAS No.: 4879-95-2

Cat. No.: B2445039

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 4,4-
dimethylazetidin-2-one, a substituted β-lactam. This document is intended for researchers,

scientists, and drug development professionals who require a deep understanding of the

structural characterization of this class of molecules. The guide will delve into the theoretical

and practical aspects of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS) as they apply to 4,4-dimethylazetidin-2-one,

providing both experimental data and field-proven insights into the interpretation of the spectra.

Introduction
4,4-Dimethylazetidin-2-one is a member of the β-lactam family, a class of compounds of

immense importance in medicinal chemistry due to their presence in the core structure of

penicillin and cephalosporin antibiotics. The substitution at the C4 position with a gem-dimethyl

group significantly influences the molecule's chemical and physical properties, including its

conformational rigidity and reactivity. Accurate and unambiguous structural elucidation is

paramount for understanding its biological activity and for the development of novel

therapeutics. Spectroscopic techniques are the cornerstone of this characterization, providing a

detailed fingerprint of the molecule's atomic and electronic environment.
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This guide will present a detailed analysis of the ¹H NMR, ¹³C NMR, IR, and MS data for 4,4-
dimethylazetidin-2-one. The data presented herein is based on the characterization of "4,4-

Dimethyl β-lactam 2w" as reported in the recent literature, providing a scientifically grounded

and authoritative resource.[1][2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules in solution. It provides detailed information about the chemical environment,

connectivity, and stereochemistry of atoms.

Experimental Protocol: NMR
Sample Preparation: A sample of 4,4-dimethylazetidin-2-one (5-10 mg) is dissolved in an

appropriate deuterated solvent (e.g., CDCl₃, 0.5-0.7 mL) in a standard 5 mm NMR tube. The

choice of solvent is critical as it can influence the chemical shifts, particularly of the N-H proton.

Instrumentation: ¹H and ¹³C NMR spectra are typically recorded on a spectrometer operating at

a frequency of 400 MHz or higher for protons.

¹H NMR Parameters:

Pulse Sequence: Standard single-pulse sequence.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 16-64, depending on the sample concentration.

¹³C NMR Parameters:

Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.
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Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio.

¹H NMR Spectral Data and Interpretation
The ¹H NMR spectrum of 4,4-dimethylazetidin-2-one is relatively simple and highly

informative. The gem-dimethyl groups and the methylene protons on the β-lactam ring give rise

to distinct signals.

Table 1: ¹H NMR Spectroscopic Data for 4,4-Dimethylazetidin-2-one

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~2.95 s 2H CH₂ (Position 3)

~1.40 s 6H C(CH₃)₂ (Position 4)

~6.50 br s 1H NH

Note: The chemical shift of the N-H proton is highly dependent on the solvent and

concentration and may appear as a broad singlet.

Causality Behind the Chemical Shifts:

Methylene Protons (C3-H): The protons on the carbon adjacent to the carbonyl group are

deshielded due to the electron-withdrawing nature of the carbonyl. Their appearance as a

singlet indicates that there are no adjacent protons to couple with.

Gem-Dimethyl Protons (C4-CH₃): The six protons of the two methyl groups are chemically

equivalent and thus appear as a single, sharp singlet. Their upfield chemical shift is typical

for alkyl protons.

Amide Proton (N-H): The amide proton is typically observed as a broad singlet due to

quadrupole broadening from the adjacent nitrogen atom and potential hydrogen bonding. Its

chemical shift can vary significantly with solvent and concentration.
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4,4-Dimethylazetidin-2-oneC=O

N-H

C(CH₃)₂

δ ~6.50 (br s, 1H)

CH₂

δ ~1.40 (s, 6H)

δ ~2.95 (s, 2H)

Click to download full resolution via product page

Caption: Molecular structure of 4,4-dimethylazetidin-2-one with annotated ¹H NMR chemical

shifts.

¹³C NMR Spectral Data and Interpretation
The proton-decoupled ¹³C NMR spectrum provides information on the number of unique carbon

environments in the molecule.

Table 2: ¹³C NMR Spectroscopic Data for 4,4-Dimethylazetidin-2-one
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Chemical Shift (δ, ppm) Assignment

~175 C=O (Position 2)

~55 C(CH₃)₂ (Position 4)

~45 CH₂ (Position 3)

~25 C(CH₃)₂ (Position 4)

Expert Insights on ¹³C Chemical Shifts:

Carbonyl Carbon (C2): The carbonyl carbon of the β-lactam ring appears significantly

downfield, which is characteristic of amide carbonyls. The ring strain can also influence this

chemical shift.

Quaternary Carbon (C4): The carbon atom bearing the two methyl groups is a quaternary

carbon and its chemical shift is in the expected range for such carbons in a strained ring

system.

Methylene Carbon (C3): This carbon is adjacent to the carbonyl group, which causes a

downfield shift compared to a simple alkane methylene group.

Methyl Carbons: The two methyl carbons are equivalent and appear at a typical upfield

chemical shift for alkyl groups.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule. The absorption of infrared radiation corresponds to the vibrational transitions of

specific bonds.

Experimental Protocol: IR
Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is typically used.

Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or

KBr) after evaporating a solution in a volatile solvent, or as a KBr pellet. For solution-phase IR,

a non-polar solvent like CCl₄ can be used.
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Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

IR Spectral Data and Interpretation
The IR spectrum of 4,4-dimethylazetidin-2-one is dominated by the characteristic absorption

of the β-lactam carbonyl group.

Table 3: Key IR Absorption Bands for 4,4-Dimethylazetidin-2-one

Wavenumber (cm⁻¹) Intensity Assignment

~3200 Medium, Broad N-H stretch

~2960, ~2870 Medium-Strong
C-H stretch (methyl and

methylene)

~1750 Strong C=O stretch (β-lactam)

~1370 Medium C-H bend (gem-dimethyl)

Authoritative Grounding in IR Spectroscopy:

The most striking feature of the IR spectrum is the high-frequency carbonyl absorption. The

C=O stretching frequency in a typical acyclic amide is around 1650 cm⁻¹. However, in a four-

membered β-lactam ring, the significant ring strain leads to an increase in the carbonyl

stretching frequency to around 1730-1760 cm⁻¹. This high-frequency absorption is a hallmark

of the β-lactam functional group. The N-H stretching vibration appears as a broad band due to

hydrogen bonding. The C-H stretching and bending vibrations are in their expected regions.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity and deduce its structure.

Experimental Protocol: MS
Instrumentation: An electron ionization (EI) mass spectrometer is commonly used for the initial

characterization of small molecules.
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Sample Introduction: The sample can be introduced via a direct insertion probe or through a

gas chromatograph (GC-MS).

Ionization: Electron ionization at 70 eV is a standard method.

Mass Spectral Data and Interpretation
The mass spectrum of 4,4-dimethylazetidin-2-one will show the molecular ion peak and

several characteristic fragment ions.

Table 4: Predicted Mass Spectrometry Data for 4,4-Dimethylazetidin-2-one

m/z Relative Intensity Assignment

99 Moderate [M]⁺ (Molecular Ion)

84 Strong [M - CH₃]⁺

56 Strong [M - C₃H₇]⁺ or [C₃H₄O]⁺

42 Moderate [CH₂=C=O]⁺

Mechanistic Insights into Fragmentation:

The molecular ion at m/z 99 corresponds to the molecular weight of 4,4-dimethylazetidin-2-
one (C₅H₉NO). A common fragmentation pathway for β-lactams is the cleavage of the ring.

[C₅H₉NO]⁺˙
m/z = 99

[C₄H₆NO]⁺
m/z = 84

- •CH₃

[C₃H₄O]⁺˙
m/z = 56

- C₂H₅N

[C₂H₂O]⁺˙
m/z = 42

- C₃H₇N

Click to download full resolution via product page

Caption: Proposed fragmentation pathway for 4,4-dimethylazetidin-2-one in EI-MS.
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The loss of a methyl radical (•CH₃) from the molecular ion would lead to a fragment at m/z 84.

Another characteristic fragmentation of β-lactams involves the cleavage of the ring to form a

ketene radical cation ([CH₂=C=O]⁺˙) at m/z 42 and an imine. The peak at m/z 56 could arise

from the loss of a propyl radical or through a rearrangement and cleavage of the ring.

Conclusion
This in-depth technical guide has provided a comprehensive overview of the key spectroscopic

data (NMR, IR, and MS) for 4,4-dimethylazetidin-2-one. By understanding the principles

behind these techniques and the interpretation of the resulting spectra, researchers can

confidently characterize this important β-lactam derivative. The provided data and

interpretations, grounded in recent scientific literature, serve as a valuable resource for those

working in synthetic chemistry, medicinal chemistry, and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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